3-(3-chloro-4-fluorophenyl)morpholine
Overview
Description
3-(3-Chloro-4-fluorophenyl)morpholine, also known as 3-CFPM, is a heterocyclic compound containing both a phenyl and a morpholine ring, with a chlorine and fluorine substituent on the phenyl ring. It has a wide range of applications in scientific research and is used in a variety of laboratory experiments due to its unique properties.
Scientific Research Applications
3-(3-chloro-4-fluorophenyl)morpholine has a wide range of applications in scientific research due to its unique properties. It is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers and as a catalyst in organic reactions. Additionally, it is used in the synthesis of heterocyclic compounds, such as pyridines and quinolines.
Mechanism of Action
3-(3-chloro-4-fluorophenyl)morpholine acts as a nucleophilic reagent in organic reactions. It is capable of reacting with electrophiles and forming new bonds. It can also act as a catalyst, increasing the rate of reaction and improving the yield of the desired product. Additionally, it can be used as a ligand for metal complexes, which can be used in various catalytic reactions.
Biochemical and Physiological Effects
This compound has been found to be non-toxic and non-mutagenic. It has also been found to be non-irritating to the skin and eyes. Additionally, it has been found to have no adverse effects on the environment.
Advantages and Limitations for Lab Experiments
3-(3-chloro-4-fluorophenyl)morpholine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize. Additionally, it is non-toxic and non-irritating, making it safe to handle in the laboratory. However, it has some limitations. It is not as reactive as some other reagents, so it may be necessary to use higher concentrations or longer reaction times. Additionally, it is not as soluble in some solvents, so it may be necessary to use a different solvent or add a cosolvent to improve solubility.
Future Directions
The future of 3-(3-chloro-4-fluorophenyl)morpholine is promising. It has potential applications in the synthesis of new pharmaceuticals, agrochemicals, and dyes. Additionally, it can be used as a catalyst in organic reactions and as a ligand for metal complexes. It can also be used in the synthesis of heterocyclic compounds. Additionally, there is potential for the development of new methods for the synthesis of this compound, as well as new applications for its use.
Synthesis Methods
3-(3-chloro-4-fluorophenyl)morpholine can be synthesized in a three-step reaction. The first step involves the reaction of 3-chloro-4-fluorophenol with morpholine in an aqueous medium, which produces a mixture of the desired compound and by-products. The second step involves the removal of the by-products from the reaction mixture using an acid-base extraction process. The third step involves the purification of the desired compound using column chromatography. This method has been found to be efficient and cost-effective for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-chloro-4-fluorophenyl)morpholine involves the reaction of 3-chloro-4-fluoroaniline with morpholine in the presence of a suitable catalyst.", "Starting Materials": [ "3-chloro-4-fluoroaniline", "morpholine", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3-chloro-4-fluoroaniline and morpholine in a suitable solvent such as ethanol or methanol.", "Step 2: Add the catalyst to the reaction mixture and stir the mixture at room temperature for several hours.", "Step 3: Heat the reaction mixture to reflux for several hours to complete the reaction.", "Step 4: Cool the reaction mixture and filter the solid product.", "Step 5: Wash the solid product with a suitable solvent such as water or ethanol to remove any impurities.", "Step 6: Dry the product under vacuum to obtain 3-(3-chloro-4-fluorophenyl)morpholine as a white solid." ] } | |
CAS RN |
1270407-71-0 |
Molecular Formula |
C10H11ClFNO |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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